Cas no 2680816-01-5 (benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate
• CAS No: 2680816-01-5
• MF: C₁₁H₁₀Cl₃NO₂
• MW: 294.561600208282
• CID: 5635173
• PubChem ID: 165929374
• Update Time: 2025-05-20

benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680816-01-5
• benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate
• EN300-28289135

• Inchi： 1S/C11H10Cl3NO2/c12-9(10(13)14)6-15-11(16)17-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)
• InChI Key： NCQNLHUQGNWTEY-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/Cl)\Cl)/CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.977712g/mol
• Monoisotopic Mass: 292.977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate

Comprehensive Analysis of Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate (CAS No. 2680816-01-5)

Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate (CAS No. 2680816-01-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of carbamate derivatives, which are widely studied for their versatility in synthetic chemistry and material science. The presence of the trichloropropenyl moiety and the benzyl carbamate group makes this compound particularly interesting for researchers exploring novel functional materials and intermediates.

In the context of current trends, the demand for high-performance chemical intermediates has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty materials. Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate fits into this niche as a potential building block for more complex molecules. Its structural features—such as the reactive chlorine atoms and the carbamate linkage—offer opportunities for further functionalization, making it a valuable candidate for custom synthesis and drug discovery applications. Researchers are particularly intrigued by its potential role in polymer chemistry, where it could contribute to the development of new flame-retardant materials or bioactive coatings.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate?" The synthesis typically involves the reaction of 2,3,3-trichloroprop-2-en-1-amine with benzyl chloroformate under controlled conditions. This process highlights the importance of precise reaction control and purification techniques to achieve high yields and purity. Another common query is: "What are the spectroscopic characteristics of CAS No. 2680816-01-5?" The compound can be characterized using NMR spectroscopy, IR spectroscopy, and mass spectrometry, with distinct peaks corresponding to its functional groups.

The growing interest in sustainable chemistry has also influenced the discussion around this compound. Researchers are exploring green synthesis methods to minimize environmental impact while maintaining efficiency. For instance, the use of catalytic systems or solvent-free conditions could enhance the sustainability profile of Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate production. This aligns with broader industry trends, where eco-friendly chemical processes are increasingly prioritized.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in small quantities for research purposes. Its market availability and pricing trends are topics of interest for procurement professionals and synthetic chemists alike. Additionally, the compound's stability and storage requirements are critical considerations for laboratories handling it. Proper storage in cool, dry conditions and avoidance of prolonged exposure to light are recommended to maintain its integrity.

In summary, Benzyl N-(2,3,3-trichloroprop-2-en-1-yl)carbamate (CAS No. 2680816-01-5) represents a fascinating area of study within organic chemistry and material science. Its unique structure and reactivity profile open doors to diverse applications, from pharmaceutical intermediates to advanced materials. As research continues to uncover its potential, this compound is likely to remain a subject of interest for scientists and industry professionals alike.